Cas no 88098-49-1 (1,3-Dioxolane-2-butanenitrile, 2-(3-thienyl)-)

• Product Name: 1,3-Dioxolane-2-butanenitrile, 2-(3-thienyl)-
• CAS No: 88098-49-1
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 645194
• PubChem ID: 71410880
• Update Time: 2025-04-19

1,3-Dioxolane-2-butanenitrile, 2-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-butanenitrile, 2-(3-thienyl)-
• 4-(2-thiophen-3-yl-1,3-dioxolan-2-yl)butanenitrile
• 88098-49-1
• DTXSID50830536
• 4-[2-(Thiophen-3-yl)-1,3-dioxolan-2-yl]butanenitrile

• Inchi： 1S/C11H13NO2S/c12-5-2-1-4-11(13-6-7-14-11)10-3-8-15-9-10/h3,8-9H,1-2,4,6-7H2
• InChI Key： UJBUYHLHXLEMGP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CCCC#N)OCCO1

Computed Properties

• Exact Mass: 223.06669983g/mol
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.5Ų